Cas no 28177-52-8 (2-Chloro-6-iodophenol)

• Product Name: 2-Chloro-6-iodophenol
• CAS No: 28177-52-8
• MF: C₆H₄ClIO
• MW: 254.452833175659
• MDL: MFCD15833001
• CID: 1025522
• PubChem ID: 11470820
• Update Time: 2025-10-16

2-Chloro-6-iodophenol Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-6-iodophenol
• DA-07369
• CS-W007079
• Z1269132398
• EN300-3218271
• SCHEMBL1423760
• DTXSID50466970
• MFCD15833001
• 28177-52-8
• A876769
• Phenol, 2-chloro-6-iodo-
• SY109266
• AS-57494
• MB14795
• FQFHAEFUBKAIAH-UHFFFAOYSA-N
• AKOS016006715
• 2-chloro-6-iodo-phenol

• MDL： MFCD15833001
• Inchi： 1S/C6H4ClIO/c7-4-2-1-3-5(8)6(4)9/h1-3,9H
• InChI Key： FQFHAEFUBKAIAH-UHFFFAOYSA-N
• SMILES： IC1C=CC=C(C=1O)Cl

Computed Properties

• Exact Mass: 253.89912
• Monoisotopic Mass: 253.89954g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 99.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 20.2Ų

Experimental Properties

• Density: 2.087±0.06 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 202.9±20.0 ºC (760 Torr),
• Flash Point: 76.5±21.8 ºC,
• Solubility: Very slightly soluble (0.64 g/l) (25 º C),
• PSA: 20.23

2-Chloro-6-iodophenol Security Information

• Hazard Statement： H302-H315-H319-H332-H335

Additional information on 2-Chloro-6-iodophenol

Introduction to 2-Chloro-6-iodophenol (CAS No. 28177-52-8)

2-Chloro-6-iodophenol, with the CAS number 28177-52-8, is a versatile compound that has garnered significant attention in the fields of chemical and pharmaceutical research. This compound is characterized by its unique molecular structure, which includes a phenol group substituted with a chlorine atom at the 2-position and an iodine atom at the 6-position. The combination of these substituents imparts distinct chemical and biological properties, making it a valuable molecule for various applications.

The molecular formula of 2-Chloro-6-iodophenol is C₆H₄ClIO, and its molecular weight is approximately 230.44 g/mol. The compound is a white to off-white solid at room temperature and is sparingly soluble in water but readily soluble in organic solvents such as ethanol, acetone, and dimethyl sulfoxide (DMSO). These solubility properties are crucial for its use in various chemical reactions and biological assays.

In recent years, 2-Chloro-6-iodophenol has been extensively studied for its potential applications in medicinal chemistry and drug discovery. One of the key areas of interest is its antimicrobial properties. Research has shown that 2-Chloro-6-iodophenol exhibits significant activity against a wide range of bacteria, including both Gram-positive and Gram-negative strains. This broad-spectrum activity makes it a promising candidate for the development of new antimicrobial agents, particularly in the context of increasing antibiotic resistance.

Beyond its antimicrobial properties, 2-Chloro-6-iodophenol has also been explored for its potential as an antifungal agent. Studies have demonstrated that it can effectively inhibit the growth of various fungal species, including Candida albicans and Aspergillus fumigatus. These findings suggest that 2-Chloro-6-iodophenol could be a valuable component in the development of antifungal formulations for both topical and systemic applications.

In addition to its direct antimicrobial and antifungal activities, 2-Chloro-6-iodophenol has shown promise as a lead compound for the synthesis of more complex molecules with enhanced biological activities. For instance, researchers have used 2-Chloro-6-iodophenol as a starting material to synthesize derivatives with improved pharmacological profiles, such as increased potency and reduced toxicity. These derivatives have been evaluated for their potential in treating various diseases, including cancer and neurodegenerative disorders.

The synthetic versatility of 2-Chloro-6-iodophenol is another factor contributing to its significance in chemical research. The presence of both chlorine and iodine substituents provides multiple points for functionalization, allowing chemists to introduce a wide range of functional groups through various chemical reactions. This flexibility makes it an attractive starting material for the synthesis of novel compounds with diverse applications.

In the context of environmental chemistry, 2-Chloro-6-iodophenol has been studied for its behavior in different environmental matrices. Research has focused on understanding its fate and transport in soil, water, and air, as well as its potential impact on ecosystems. These studies are essential for assessing the environmental safety of compounds used in industrial and pharmaceutical applications.

Clinical trials involving 2-Chloro-6-iodophenol-based formulations are currently underway to evaluate their efficacy and safety in human subjects. Preliminary results from these trials have shown promising outcomes, with several formulations demonstrating significant therapeutic benefits without major adverse effects. However, further research is needed to fully understand the long-term safety and efficacy of these compounds.

In conclusion, 2-Chloro-6-iodophenol (CAS No. 28177-52-8) is a multifaceted compound with a wide range of potential applications in chemical and pharmaceutical research. Its unique molecular structure confers distinct chemical and biological properties that make it a valuable molecule for various purposes, including antimicrobial and antifungal activities, drug discovery, and environmental studies. Ongoing research continues to uncover new insights into the properties and applications of this compound, highlighting its importance in advancing scientific knowledge and developing innovative solutions for healthcare and environmental challenges.